

Application Note: Reconstitution and Handling of Lyophilized Noxiustoxin for Experimental Use

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Noxiustoxin

Cat. No.: B3029997

[Get Quote](#)

Audience: This document is intended for researchers, scientists, and drug development professionals utilizing **Noxiustoxin** in experimental settings.

Introduction: **Noxiustoxin** (NTX) is a 39-amino acid peptide neurotoxin originally isolated from the venom of the Mexican scorpion *Centruroides noxius*.^{[1][2]} It is a potent and specific blocker of various voltage-gated and calcium-activated potassium channels, including Kv1.1, Kv1.2, Kv1.3, and KCa1.1.^{[1][3]} By binding to the channel pore, **Noxiustoxin** effectively decreases potassium permeability, leading to membrane depolarization and subsequent effects such as increased neurotransmitter release.^{[4][5][6]} Its high affinity and specificity make it a valuable pharmacological tool for studying the physiological roles of these channels in various systems, including neuronal signaling and lymphocyte activation.^{[7][8]}

Proper reconstitution and handling of lyophilized **Noxiustoxin** are critical for maintaining its biological activity and ensuring experimental reproducibility. This document provides a detailed protocol for its solubilization, storage, and preparation of working solutions.

Quantitative Data and Toxin Properties

A summary of the key quantitative properties of **Noxiustoxin** is provided below for easy reference in experimental design and solution preparation.

Property	Value / Description	Source(s)
Molar Mass	4195.06 g/mol (Da)	[1][9][10]
Synonyms	NTx, Toxin II-11, Potassium channel toxin alpha-KTx 2.1	[1][9]
Primary Structure	39-amino acid peptide with an amidated C-terminus and three disulfide bridges.[1][7]	[1]
Mechanism of Action	Reversibly blocks voltage-gated and Ca ²⁺ -activated K ⁺ channels by associating with the channel's receptor site.[1][3][4]	[1][3][4]
Target Affinity	- rKv1.2 (KCNA2): K _d = 2 nM - mKv1.3 (KCNA3): K _d = 1 nM - Lymphocyte K ⁺ channels: ~2 nM affinity	[3][7]
Appearance	Lyophilized white powder	N/A

Experimental Protocols

Materials Required

- Lyophilized **Noxiustoxin** vial
- Sterile, nuclease-free water, deionized water (ddH₂O), or a buffer of choice (e.g., Phosphate-Buffered Saline, PBS).
- Calibrated precision micropipettes (P10, P200, P1000)
- Sterile, low-protein-binding pipette tips
- Low-protein-binding microcentrifuge tubes (e.g., siliconized or polypropylene)
- Vortex mixer and microcentrifuge

- Carrier protein (e.g., Bovine Serum Albumin, BSA, 0.1%) for preparing dilute working solutions.

Protocol for Reconstitution of Stock Solution (e.g., 100 μ M)

This protocol describes the steps to reconstitute lyophilized **Noxiustoxin** to a concentrated stock solution. It is crucial to perform these steps with care to ensure the entire quantity of the peptide is dissolved.

- Pre-Reconstitution Centrifugation: Before opening, centrifuge the vial of lyophilized **Noxiustoxin** at a low speed (e.g., 1,000 x g) for 1-2 minutes. This will pellet any powder that may have become dislodged and is adhering to the cap or walls of the vial during shipment. [\[11\]](#)
- Solvent Preparation: Prepare the desired solvent. For most applications, sterile, nuclease-free water is recommended for the initial stock solution.
- Calculation of Solvent Volume: Calculate the volume of solvent needed to achieve the desired stock concentration.
 - Formula: $\text{Volume (L)} = (\text{Mass of Toxin (g)} / \text{Molar Mass (g/mol)}) / \text{Desired Concentration (mol/L)}$
 - Example for a 100 μ g vial to make a 100 μ M stock:
 - $\text{Mass} = 100 \mu\text{g} = 1 \times 10^{-4} \text{ g}$
 - $\text{Molar Mass} = 4195.06 \text{ g/mol}$
 - $\text{Concentration} = 100 \mu\text{M} = 1 \times 10^{-4} \text{ mol/L}$
 - $\text{Volume (L)} = (1 \times 10^{-4} \text{ g} / 4195.06 \text{ g/mol}) / (1 \times 10^{-4} \text{ mol/L}) \approx 0.000238 \text{ L}$
 - $\text{Volume to add} = 238 \mu\text{L}$

- **Solubilization:** Carefully open the vial and slowly add the calculated volume of solvent using a calibrated micropipette. Direct the solvent onto the lyophilized powder at the bottom of the vial.[\[12\]](#)
- **Mixing:** Close the vial tightly and let it stand for 5-10 minutes. Mix by gently vortexing at a low speed or by inverting the tube 10-15 times until the powder is completely dissolved.[\[12\]](#) Avoid vigorous shaking to prevent foaming and potential denaturation.
- **Visual Inspection:** Visually inspect the solution to ensure no particulate matter remains. If particulates are present, the solution may be gently agitated for a longer duration.[\[11\]](#)

Preparation of Dilute Working Solutions

Noxiustoxin is effective at nanomolar concentrations. Due to its peptidic nature, it can adsorb to the surfaces of plasticware when in very dilute solutions, leading to a loss of active concentration.

- **Buffer with Carrier Protein:** It is highly recommended to prepare final working solutions in a buffer containing a carrier protein. A common choice is 0.1% Bovine Serum Albumin (BSA) in the desired experimental buffer (e.g., PBS or physiological saline).
- **Serial Dilution:** Perform serial dilutions from the concentrated stock solution to achieve the final desired experimental concentration (e.g., 1-100 nM). Use low-protein-binding tubes and pipette tips for all dilution steps.
- **Fresh Preparation:** Working solutions should be prepared fresh on the day of the experiment from the frozen stock solution to ensure maximum activity.

Storage and Stability

Proper storage is essential to maintain the long-term activity of **Noxiustoxin**.

- **Lyophilized Powder:** Store the unopened vial at -20°C or -80°C for maximum shelf life.
- **Stock Solution (e.g., 100 µM):** To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the stock solution into smaller, single-use volumes in low-protein-binding tubes. Store these aliquots at -20°C or preferably at -80°C.[\[11\]](#)

- Working Solutions (Nanomolar range): These solutions are not stable for long periods and should be discarded after use. Do not store dilute solutions.


Safety Precautions

Noxiustoxin is a potent neurotoxin. Standard laboratory safety practices should be strictly followed.

- Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.
- Handle the toxin in a designated area.
- Avoid inhalation of the lyophilized powder or contact with skin and eyes.
- In case of accidental exposure, seek immediate medical attention. The LD₅₀ in mice is 0.26 µg/g via intraperitoneal injection.^[1]

Visualized Workflows and Pathways


Experimental Workflow Diagram



[Click to download full resolution via product page](#)

Caption: Workflow for **Noxiustoxin** Reconstitution and Use.

Signaling Pathway Diagram



[Click to download full resolution via product page](#)

Caption: Simplified signaling pathway of **Noxiustoxin** action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Noxiustoxin - Wikipedia [en.wikipedia.org]

- 2. (PDF) The primary structure of noxiustoxin: A K⁺ channel blocking peptide, purified from the venom of the scorpion *Centruroides noxius* Hoffmann (1982) | Lourival D. Possani | 155 Citations [scispace.com]
- 3. Noxiustoxin – Wikipedia [de.wikipedia.org]
- 4. Noxiustoxin, a short-chain toxin from the Mexican scorpion *Centruroides noxius*, induces transmitter release by blocking K⁺ permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Noxiustoxin, a short-chain toxin from the Mexican scorpion *Centruroides noxius*, induces transmitter release by blocking K⁺ permeability - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Chemical synthesis, structural and functional characterisation of noxiustoxin, a powerful blocker of lymphocyte voltage-dependent K⁺ channels - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Site directed mutants of Noxiustoxin reveal specific interactions with potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Noxiustoxin | C174H286N52O54S7 | CID 133082056 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 10. Noxiustoxin | CymitQuimica [cymitquimica.com]
- 11. cusabio.com [cusabio.com]
- 12. Reconstituting Lyophilised Controls - Randox Laboratories [randox.com]
- To cite this document: BenchChem. [Application Note: Reconstitution and Handling of Lyophilized Noxiustoxin for Experimental Use]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b3029997#reconstituting-lyophilized-noxiustoxin-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com